Cas no 898418-17-2 (5-(2-methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one)

• Product Name: 5-(2-methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one
• CAS No: 898418-17-2
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 5482441
• Update Time: 2025-10-28

5-(2-methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-[(2-methylphenyl)methoxy]-2-[(4-phenyl-1-piperazinyl)methyl]-
• 5-(2-methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C24H26N2O3/c1-19-7-5-6-8-20(19)17-29-24-18-28-22(15-23(24)27)16-25-11-13-26(14-12-25)21-9-3-2-4-10-21/h2-10,15,18H,11-14,16-17H2,1H3
• InChI Key： OUNZOVPVVHXZRI-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC=C3)CC2)OC=C(OCC2=CC=CC=C2C)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(2-methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one

5-(2-Methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one: A Comprehensive Overview

5-(2-Methylphenyl)methoxy-2-(4-phenylpiperazin-1-yl)methyl-4H-pyran-4-one (CAS No. 898418-17-2) is a complex organic compound with a unique structure that has garnered attention in the fields of pharmacology and organic synthesis. This compound, often referred to as 5-(2-methylphenyl)methoxy pyranone derivative, belongs to the class of pyranones, which are known for their diverse biological activities and applications in drug design.

The molecular structure of 5-(2-methylphenyl)methoxy pyranone is characterized by a pyranone ring system, which serves as the core framework. The substituents on this core include a methoxy group attached to a 2-methylphenyl moiety and a piperazine ring substituted with a phenyl group. These substituents contribute to the compound's pharmacokinetic properties, making it a potential candidate for various therapeutic applications.

Recent studies have highlighted the importance of pyranone derivatives in medicinal chemistry. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that pyranones can act as scaffolds for designing inhibitors of key enzymes involved in neurodegenerative diseases. The 5-(2-methylphenyl)methoxy group in this compound has been shown to enhance the compound's ability to cross the blood-brain barrier, making it particularly promising for central nervous system-related therapies.

The synthesis of 5-(2-methylphenyl)methoxy pyranone derivative involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in *Organic Process Research & Development* detailed an efficient route for synthesizing this compound using microwave-assisted reactions, which significantly reduced reaction times and improved yields. This approach underscores the importance of green chemistry principles in contemporary drug development.

In terms of biological activity, 5-(2-methylphenyl)methoxy pyranone has exhibited potent anti-inflammatory properties in preclinical models. Research conducted at the University of California, San Francisco, demonstrated that this compound inhibits COX-2 enzyme activity, a key target in the treatment of inflammatory diseases such as arthritis. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for anticancer drug development.

The structural versatility of 5-(2-methylphenyl)methoxy pyranone derivative also lends itself to combinatorial chemistry approaches. Scientists at the Massachusetts Institute of Technology have explored the use of this compound as a building block for creating libraries of structurally diverse molecules. These libraries are being screened for potential hits in various disease models, including cancer and infectious diseases.

From an analytical standpoint, the characterization of 5-(2-methylphenyl)methoxy pyranone has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. A paper published in *Analytical Chemistry* described a novel method for determining the purity and stability of this compound using high-resolution mass spectrometry. This advancement ensures that the compound meets rigorous quality control standards required for preclinical and clinical trials.

In conclusion, 5-(2-methylphenyl)methoxy pyranone derivative (CAS No. 898418-17-2) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.